1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One

Description

1-Methyl-6-phenyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one is an organic compound with the molecular formula C13H11N3O . It has a molecular weight of 225.25 g/mol . Synonyms for this compound include 120889-04-5, 914918-69-7, 2-Hydroxy-1-methyl-6-phenylimidazo[4,5-b]pyridine, and 5-Hydroxymethyl-N-phenyl-2-1H-pyridone, Methyl Ether . It is also identified by CAS number 120889-04-5, ChEMBL ID CHEMBL1956634, DSSTox Substance ID DTXSID90399990, and Nikkaji Number J917.520B .

This substance is an imidazopyridinone . The IUPAC name is 1-methyl-6-phenyl-3H-imidazo[4,5-b]pyridin-2-one . Another similar compound is 2-Hydroxyamino-1-methyl-6-phenylimidazo(4,5-b)pyridine, also known as N2-OH-PhIP, which is an imidazopyridine . N-hydroxy-PhIP is reported as an active metabolite of the dietary carcinogen PhIP and has roles as a carcinogenic agent, a mutagen, a genotoxin, a human xenobiotic metabolite, a mouse metabolite, a rat metabolite, and a neurotoxin .

• CAS No.: 120889-04-5
• Product Name: 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 1-methyl-6-phenyl-3H-imidazo[4,5-b]pyridin-2-one
• Standard InChI: InChI=1S/C13H11N3O/c1-16-11-7-10(9-5-3-2-4-6-9)8-14-12(11)15-13(16)17/h2-8H,1H3,(H,14,15,17)
• Standard InChIKey: PDYMCBRGMDRAPX-UHFFFAOYSA-N
• SMILES: CN1C2=C(NC1=O)N=CC(=C2)C3=CC=CC=C3
• Canonical SMILES: CN1C2=C(NC1=O)N=CC(=C2)C3=CC=CC=C3
• Synonyms: 1,3-Dihydro-1-methyl-6-phenyl-2H-imidazo[4,5-b]pyridin-2-one
• PubChem Compound: 4153551
• Last Modified: Jul 17 2023